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Compound Name:
hydrochloride

Cat. No.: B3041294

Audience: Researchers, scientists, and drug development professionals.

Introduction

D-erythro-Sphingosine is a critical bioactive lipid that functions as a potent and selective
inhibitor of protein kinase C (PKC). Its hydrochloride salt is often used in research to enhance
solubility and stability. Proper preparation of stock solutions is crucial for obtaining reproducible
and accurate experimental results. These application notes provide a detailed protocol for the
preparation, storage, and handling of D-erythro-Sphingosine hydrochloride stock solutions
for in vitro studies. D-erythro-Sphingosine has been shown to be a cell-permeable, reversible
inhibitor of PKC and can induce apoptosis in cell lines such as human leukemia HL-60 cells. It
is essential to note that this compound is intended for research use only and not for human or
veterinary applications[1][2].

Physicochemical and Solubility Data

The following table summarizes the key quantitative data for D-erythro-Sphingosine and its
hydrochloride salt. Solubility data for the free base is provided as a reference for solvent
selection.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3041294?utm_src=pdf-interest
https://www.benchchem.com/product/b3041294?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/10007945.pdf
https://cdn.caymanchem.com/cdn/insert/10007902.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

Value

Reference(s)

Compound Name

D-erythro-Sphingosine

[3]4]

hydrochloride
Synonyms D-sphingosine HCI [4]
Molecular Formula C1sH3sCINO2 [4]
Molecular Weight 335.95 g/mol [4]
Appearance Solid [1]
Storage (Solid) -20°C [1][5]

Stability (Solid)

> 4 years at -20°C

[1](2]

Solubility (Free Base)

DMSO: ~1-10 mg/mLEthanol:

Miscible, up to 25 mg/mLDMF:

~10 mg/mLMethanol: ~1
mg/mLChloroform: ~1 mg/mL

[1](6]

Stock Solution Storage

-20°C under an inert

atmosphere

Stock Solution Stability

Up to 6 months at -20°C with

proper storage

Experimental Protocol: Stock Solution Preparation

This protocol provides a step-by-step guide for preparing a 10 mM stock solution of D-erythro-
Sphingosine hydrochloride.

3.1. Materials and Equipment

D-erythro-Sphingosine hydrochloride (solid form)

Anhydrous/ACS grade Dimethyl sulfoxide (DMSO) or Ethanol (200 proof)

Inert gas (Nitrogen or Argon)

Sterile, amber glass vials or polypropylene cryovials with tight-sealing caps
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o Calibrated analytical balance
o Vortex mixer

o Pipettes and sterile filter tips
3.2. Safety Precautions

» D-erythro-Sphingosine hydrochloride should be handled as a potentially hazardous
substance.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Work in a well-ventilated area or a chemical fume hood.
o Refer to the Safety Data Sheet (SDS) for complete safety information[3][5].
3.3. Preparation Procedure

o Equilibration: Before opening, allow the vial of D-erythro-Sphingosine hydrochloride to
equilibrate to room temperature for at least 15-20 minutes to prevent condensation of
moisture onto the compound.

e Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired
amount of D-erythro-Sphingosine hydrochloride. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 3.36 mg.

o Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO or Ethanol)
to the vial containing the compound. For a 10 mM solution with 3.36 mg of the compound,
add 1 mL of solvent.

» Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (37°C) may aid in the dissolution of sphingolipids, particularly
if using DMSO.

 Inert Gas Purging: To enhance stability and prevent oxidation, gently purge the headspace of
the vial with an inert gas like nitrogen or argon for 15-30 seconds[1]. This step is crucial for
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long-term storage.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, tightly sealed vials.

o Storage: Store the aliquots at -20°C in the dark. Properly prepared and stored stock
solutions are stable for up to 6 months.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the role of sphingosine in cellular signaling and the
experimental workflow for stock solution preparation.
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Caption: D-erythro-Sphingosine's role in inhibiting PKC and its relationship with ceramide and
S1P.
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Caption: Workflow for preparing D-erythro-Sphingosine hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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